![molecular formula C21H28N4O8 B6307899 DNP-AU-NHS CAS No. 1864072-86-5](/img/structure/B6307899.png)
DNP-AU-NHS
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
DNP-AU-NHS is a chemical compound with the IUPAC name 1-{[11-(2,4-dinitroanilino)undecanoyl]oxy}-2,5-pyrrolidinedione . It has a molecular weight of 464.48 and is typically found as a yellow solid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C21H28N4O8/c26-19-12-13-20(27)23(19)33-21(28)9-7-5-3-1-2-4-6-8-14-22-17-11-10-16(24(29)30)15-18(17)25(31)32/h10-11,15,22H,1-9,12-14H2 . This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model.Physical And Chemical Properties Analysis
This compound is a yellow solid with a molecular weight of 464.48 . It is recommended to be stored at 0-8°C .Safety and Hazards
DNP, a component of DNP-AU-NHS, is a highly toxic industrial chemical . It is poisonous to humans and can cause death, as well as other serious physical side effects . Clinical features of DNP poisoning include fever, dehydration, thirst, flushed skin, sweating, dizziness, nausea, vomiting, abdominal pain, agitation, restlessness, confusion, headaches, rapid breathing, and an irregular heartbeat .
Mechanism of Action
Target of Action
DNP-AU-NHS, also known as 2,4-Dinitrophenol, primarily targets the mitochondria . It interacts with the Mitochondrial Uncoupling Proteins (UCP1-UCP3) and Adenine Nucleotide Translocase (ANT1) . These proteins play a crucial role in the protonophoric action of 2,4-Dinitrophenol in mitochondria .
Mode of Action
This compound increases the proton current through pure lipid membranes, similar to other chemical uncouplers . The sensitivity of DNP’s uncoupling action in mitochondria to carboxyatractyloside, a specific inhibitor of ANT, suggests the involvement of ANT and probably other mitochondrial proton-transporting proteins in the DNP’s protonophoric activity .
Biochemical Pathways
The compound affects the oxidative phosphorylation pathway in mitochondria . By increasing the proton current through pure lipid membranes, it disrupts the normal biochemical pathways, leading to changes in the downstream effects .
Pharmacokinetics
The pharmacokinetics of this compound exhibits significant nonlinearity, attributed to nonlinear plasma protein binding and nonlinear partitioning into liver and kidney . Understanding the pharmacokinetic-pharmacodynamic relationship of this compound can help develop new approaches to leverage oxidative phosphorylation uncoupling as a weight loss strategy .
Result of Action
The molecular and cellular effects of this compound action primarily involve the disruption of normal mitochondrial function . By increasing the proton current, it uncouples oxidative phosphorylation, which can lead to changes in energy production and utilization within the cell .
properties
IUPAC Name |
(2,5-dioxopyrrolidin-1-yl) 11-(2,4-dinitroanilino)undecanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N4O8/c26-19-12-13-20(27)23(19)33-21(28)9-7-5-3-1-2-4-6-8-14-22-17-11-10-16(24(29)30)15-18(17)25(31)32/h10-11,15,22H,1-9,12-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPJJPRUNHLLZJD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1=O)OC(=O)CCCCCCCCCCNC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N4O8 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
464.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.